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Compound of Interest

Compound Name: (R)-Norverapamil

CAS No.: 123932-43-4

Cat. No.: B1665179

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Norverapamil is the major active metabolite of Verapamil, a widely used calcium channel

blocker for treating cardiovascular disorders.[1] Like its parent compound, Norverapamil is a

chiral molecule, existing as (R)- and (S)-enantiomers. The enantiomers of Verapamil and

Norverapamil can exhibit different pharmacological and pharmacokinetic profiles, making their

individual analysis crucial in drug development and clinical studies. This application note

provides a detailed protocol for the chiral separation and analysis of (R)-Norverapamil using

High-Performance Liquid Chromatography (HPLC).

Data Presentation: Chromatographic Parameters
The successful chiral separation of Norverapamil enantiomers has been achieved using

various chiral stationary phases (CSPs) and mobile phase compositions. A summary of

quantitative data from different methods is presented below for easy comparison.

Table 1: Chiral HPLC Methods for Norverapamil Enantiomer Separation
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Chiral
Stationary
Phase

Mobile
Phase

Flow Rate
(mL/min)

Detection
Analyte
Range
(ng/mL)

Reference

Chiralpak AD

n-

hexane:isopr

opanol:ethan

ol:diethylamin

e (88:6:6:0.1)

Not Specified MS/MS
1.0 - Not

Specified
[2]

Chiralcel OD-

RH (150 x 4.6

mm, 5 µm)

0.05%

trifluoroacetic

acid in water-

acetonitrile

(70:30, v/v)

Not Specified MS/MS 1.0 - 250.0 [3]

Chiral-AGP

Phosphate

buffer (pH

7.0):acetonitri

le

Not Specified Not Specified Not Specified [4]

Chiralpak AD

n-

hexane:isopr

opanol

(90:10, v/v)

Not Specified Not Specified Not Specified [4]

Chiralcel OD-

RH (150 x 4.6

mm, 5 µm)

30 mM

hexafluoroph

osphate and

acetonitrile

(66:34, v/v,

pH 4.6)

Not Specified Not Specified 5.0 - 100.0

Table 2: Representative Chromatographic Performance Data
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Parameter
Method using Chiralcel
OD-RH

Reference

Resolution Factor (Rs)

(R)- and (S)-Verapamil 1.4

(R)- and (S)-Norverapamil 1.9

Capacity Factor (k')

(R)-Verapamil 2.45

(S)-Verapamil 3.05

(R)-Norverapamil 2.27

(S)-Norverapamil 3.13

Linearity Range
1.0 - 250.0 ng/mL for all four

analytes

Absolute Recovery 91.1 - 108.1%

Experimental Protocols
This section provides a detailed methodology for the analysis of (R)-Norverapamil in a

biological matrix (human plasma), based on established and validated methods.

1. Materials and Reagents

(R)-Norverapamil and (S)-Norverapamil reference standards

(R)-Verapamil and (S)-Verapamil reference standards

Deuterated internal standards (e.g., D6-Norverapamil, D6-Verapamil)

HPLC grade acetonitrile, methanol, n-hexane, diethyl ether

Trifluoroacetic acid (TFA)

Human plasma (blank)
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Deionized water

2. Instrumentation

HPLC system with a binary pump, autosampler, and column oven

A triple quadrupole mass spectrometer is recommended for high sensitivity and selectivity. A

UV detector can also be used.

Chiral Column: Chiralcel OD-RH (150 x 4.6 mm, 5 µm)

3. Sample Preparation (Liquid-Liquid Extraction)

This protocol is adapted for the extraction of Norverapamil enantiomers from human plasma.

Pipette 50 µL of human plasma into a microcentrifuge tube.

Add 50 µL of the internal standard solution (e.g., deuterated Norverapamil in methanol).

Vortex the sample for 10 seconds.

Add 2.0 mL of extraction solvent (n-hexane–diethyl ether, 50:50, v/v).

Vortex mix for 5 minutes.

Centrifuge the sample to separate the organic and aqueous layers.

Transfer the organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

Inject an aliquot into the HPLC system.

4. HPLC-MS/MS Method

This method is based on the separation achieved on a Chiralcel OD-RH column.
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Column: Chiralcel OD-RH (150 x 4.6 mm, 5 µm)

Mobile Phase: 0.05% trifluoroacetic acid in water-acetonitrile (70:30, v/v)

Flow Rate: 0.8 mL/min (Typical, may require optimization)

Column Temperature: 25°C (Typical, may require optimization)

Injection Volume: 10 µL

Detection: Triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) and

positive ion modes.

Mandatory Visualization
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Workflow for Chiral HPLC Analysis of (R)-Norverapamil

Sample Preparation

HPLC Analysis

Data Processing

1. Plasma Sample (50 µL)

2. Add Internal Standard

3. Liquid-Liquid Extraction
(n-hexane:diethyl ether)

4. Evaporation to Dryness

5. Reconstitution in Mobile Phase

6. Injection into HPLC

7. Chiral Separation
(Chiralcel OD-RH)

8. Detection (MS/MS)

9. Peak Integration

10. Quantification of
(R)-Norverapamil

11. Reporting
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Logical Relationship of Method Components

Stationary Phase Mobile Phase Analyte Properties

Desired Outcome

Chiral Stationary Phase
(e.g., Chiralcel OD-RH)

Differential Retention Times

Aqueous-Organic Mixture
(e.g., Water:Acetonitrile with TFA)

(R)- and (S)-Norverapamil
(Chiral Molecules)

Baseline Resolution (Rs > 1.5)

Accurate Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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